Cas no 156372-04-2 (15,18-Etheno-2,6:9,13-dimetheno-1,14-benzodioxacyclodocosin-24-ol, 7,8,19,20-tetrahydro-12-methoxy-)

15,18-Etheno-2,6:9,13-dimetheno-1,14-benzodioxacyclodocosin-24-ol, 7,8,19,20-tetrahydro-12-methoxy- structure
156372-04-2 structure
Product name:15,18-Etheno-2,6:9,13-dimetheno-1,14-benzodioxacyclodocosin-24-ol, 7,8,19,20-tetrahydro-12-methoxy-
CAS No:156372-04-2
MF:C29H26O4
MW:438.514348506927
CID:192059

15,18-Etheno-2,6:9,13-dimetheno-1,14-benzodioxacyclodocosin-24-ol, 7,8,19,20-tetrahydro-12-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 15,18-Etheno-2,6:9,13-dimetheno-1,14-benzodioxacyclodocosin-24-ol,7,8,19,20-tetrahydro-12-methoxy-
    • MarchantinP
    • Marchantin P
    • CID 101664537
    • 15,18-Etheno-2,6:9,13-dimetheno-1,14-benzodioxacyclodocosin-24-ol, 7,8,19,20-tetrahydro-12-methoxy-
    • Inchi: 1S/C29H26O4/c1-31-27-17-13-22-9-8-21-4-2-6-25(18-21)33-29-23(5-3-7-26(29)30)14-10-20-11-15-24(16-12-20)32-28(27)19-22/h2-7,11-13,15-19,30H,8-10,14H2,1H3
    • InChI Key: RYMZJKXPOISVKJ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC(=C2)CCC2C=CC(=C(C=2)OC2C=CC(=CC=2)CCC2C=CC=C(C1=2)O)OC

Computed Properties

  • Exact Mass: 438.183
  • Monoisotopic Mass: 438.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9
  • XLogP3: 4.052

Experimental Properties

  • Density: 1.178±0.06 g/cm3(Predicted)
  • Melting Point: 62 °C
  • Boiling Point: 613.9±55.0 °C(Predicted)
  • pka: 9.34±0.20(Predicted)

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